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Compound of Interest

Compound Name: Neodecanoic acid, potassium salt

Cat. No.: B1629784 Get Quote

Technical Data Sheet: Neodecanoic Acid,
Potassium Salt
Audience: Researchers, Scientists, and Drug Development Professionals

This document provides core technical data on the molecular properties of neodecanoic acid,
potassium salt.

Chemical Identity and Molecular Properties
Neodecanoic acid, potassium salt, is the salt derived from neodecanoic acid, a mixture of

branched-chain carboxylic acids.[1][2] The formation of the potassium salt involves the

neutralization of neodecanoic acid with a potassium base, where the acidic proton of the

carboxyl group is replaced by a potassium ion.[3] This conversion to its salt form significantly

enhances its water solubility.[3][4]

The key molecular properties are summarized in the table below.

Property Data Citations

Molecular Formula C₁₀H₁₉KO₂ [2][5][6][7]

Molecular Weight Approximately 210.36 g/mol [2][4][5][6]
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Note: The molecular weight is a calculated value based on the atomic masses of the

constituent elements and may vary slightly between different sources.

Molecular Formula Determination
Neodecanoic acid is a complex mixture of C10 carboxylic acid isomers with the general formula

C₁₀H₂₀O₂.[1][8][9][10] The potassium salt is formed by the loss of one hydrogen atom from the

carboxylic acid group and the addition of one potassium atom.[3] This results in the molecular

formula C₁₀H₁₉KO₂.[4][5][6]

Molecular Weight Calculation
The molecular weight is calculated by summing the atomic masses of all atoms in the

molecular formula (C₁₀H₁₉KO₂).

Carbon (C): 10 atoms × ~12.011 u

Hydrogen (H): 19 atoms × ~1.008 u

Potassium (K): 1 atom × 39.0983 u[11][12][13]

Oxygen (O): 2 atoms × ~15.999 u

Total Molecular Weight ≈ 210.36 g/mol

This calculated value aligns with the molecular weights reported in multiple chemical

databases, which range from 210.35 to 210.36 g/mol .[2][3][5][6][7]

Disclaimer: The scope of this document is to provide the molecular weight and formula for

Neodecanoic acid, potassium salt. As this is a specific query about the intrinsic properties of

a chemical compound, detailed experimental protocols for its synthesis or analysis, as well as

biological signaling pathways, are not applicable or included.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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